(3-Amino-5-methylphenyl)methanol;hydrochloride
Overview
Description
“(3-Amino-5-methylphenyl)methanol hydrochloride” is a chemical compound with the CAS Number: 146552-39-8 . It has a molecular weight of 173.64 . The compound is typically stored at room temperature and comes in a powder form .
Molecular Structure Analysis
The molecular formula of “(3-Amino-5-methylphenyl)methanol hydrochloride” is C8H11NO . The InChI code is 1S/C8H11NO.ClH/c1-6-2-7 (5-10)4-8 (9)3-6;/h2-4,10H,5,9H2,1H3;1H .Physical And Chemical Properties Analysis
“(3-Amino-5-methylphenyl)methanol hydrochloride” has a melting point of 217-219°C . It is a powder at room temperature .Scientific Research Applications
Synthesis of Antidepressant Molecules
(3-Amino-5-methylphenyl)methanol;hydrochloride: is utilized in the synthesis of antidepressant molecules. The compound serves as a precursor in the formation of chiral diaryl alkyl carbinol moieties, which are present in various antidepressant drugs . These include tricyclic antidepressants (TCAs) and selective serotonin reuptake inhibitors (SSRIs), where the precise stereochemistry is crucial for the drug’s efficacy.
Chiral Building Blocks in Medicinal Chemistry
The chiral nature of This compound makes it valuable as a building block in medicinal chemistry. It can be used to introduce chirality into a molecule, which is essential for the development of enantiomerically pure pharmaceuticals .
Material Science Research
In material science, This compound can be employed to synthesize novel organic compounds with potential applications in electronic and photonic materials. Its molecular structure allows for the creation of materials with specific optical properties .
Analytical Chemistry
This compound is also significant in analytical chemistry, where it can be used as a standard or reference material in chromatographic analysis to determine the presence of similar compounds in a mixture .
Chemical Synthesis
This compound: is involved in various chemical synthesis processes, including metal-catalyzed reactions. It can act as a ligand or a reactant in catalytic cycles, facilitating the formation of complex organic molecules .
Neuroscience Research
The compound has applications in neuroscience research, particularly in the study of neurotransmitter pathways. It can be used to synthesize analogs of neurotransmitters or their receptors, aiding in the understanding of neurological disorders .
Safety and Hazards
The compound is labeled with the GHS07 pictogram . The hazard statements include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing hands and other exposed areas thoroughly after handling .
properties
IUPAC Name |
(3-amino-5-methylphenyl)methanol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO.ClH/c1-6-2-7(5-10)4-8(9)3-6;/h2-4,10H,5,9H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CRSJIYWWXGRCTF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)N)CO.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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